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The following table summarizes the equilibrium mole fraction solubility (xe) of flufenamic acid, a
structurally similar anti-inflammatory drug, in various neat solvents, including DMSO and methanol, across
a temperature range of 298.2 K to 318.2 K (25°C to 45°C) [1]. This data can serve as a useful benchmark for

your research.

Table 1: Mole Fraction Solubility (xe) of Flufenamic Acid in Neat Solvents [1]

Solvent 298.2 K (Xe) 303.2 K (Xe) 308.2 K (Xe) 313.2 K (Xe) 318.2 K (Xe)
DMSO 2.27 x 1071 243 x 1071 2.59x 1071 2.75x 1071 2.91x 107
Methanol 1.54 x 1072 1.92 x 1072 2.38x1072 2.92x1072 3.56 x 1072
Ethanol 2.62x 1072 3.14x 1072 3.75x 1072 4.45x 1072 5.25x 1072
1-Butanol 2.65x1072 3.11x102 3.63x1072 4.22 x 1072 4.89 x 1072
PEG-400 1.21x1072 1.40 x 1072 1.62 x 1072 1.87 x 1072 2.15x 1072
Water 4.29 x 1077 5.72x 1077 7.55x 1077 9.86 x 107 1.27x10°°

The study concluded that the solubility of flufenamic acid increased with temperature in all solvents tested

and that the solute-solvent interactions were strongest with DMSO [1].
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Experimental Solubility Measurement Protocol

The solubility data for flufenamic acid in Table 1 was generated using a well-established shake-flask method,

which is widely applicable for such measurements [1]. The workflow below outlines the key stages of this

experimental protocol.
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Add excess solute to solvent vials

l

Seal vials to prevent evaporation

Agitate in water bath shaker
for 24 hours
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for 2 hours

Maintain at constant
temperature + 0.1 K

3. Analysis

(Sample supernatanD
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Calculate thermodynamic
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Experimental workflow for solubility measurement.

Here are the detailed methodologies for key stages:

e Preparation & Equilibrium: An excess of the solute (flufenamic acid) was added to glass vials

containing the neat solvents. The vials were sealed and agitated in a water bath shaker at a constant
pre-set temperature (e.g., 298.2 K) for 24 hours to reach dissolution equilibrium. Subsequently, the
vials were allowed to settle for 2 hours at the same temperature while maintaining a strict
temperature control of £ 0.1 K [1].

Analysis: After the settling phase, the supernatant from each vial was carefully withdrawn and filtered.
The concentration of the dissolved solute was quantified using a validated HPLC-UV method. To
ensure the solid form remained unchanged during the process (i.e., no polymorphic transformation),
the equilibrated solid was characterized using Differential Scanning Calorimetry (DSC) and
Powder X-Ray Diffraction (PXRD) and compared to the original pure compound [1].

Data Correlation: The experimental mole fraction solubility data was correlated using thermodynamic
models, primarily the Van't Hoff and modified Apelblat equations. This correlation allows for the
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calculation of apparent thermodynamic parameters, such as dissolution enthalpy (AH) and entropy
(AS), providing insight into the dissolution mechanism [1].

Important Experimental Considerations

e DMSO Handling and Safety: While DMSO is an excellent solvent, you must be aware of its potential
biological effects. One study found that DMSO can induce widespread apoptosis (programmed
cell death) in the developing brains of young mice, raising concerns about its use in certain
biological contexts [2]. Always consult safety data sheets (SDS) and use appropriate personal
protective equipment (PPE).

¢ Analytical Method: The use of a validated HPLC method is critical for obtaining accurate and
reproducible concentration data [1].

¢ Solid-State Characterization: Confirming the solid-state form post-equilibrium via DSC or PXRD is a
necessary step to rule out solvent-mediated polymorphic changes, which could otherwise lead to
inaccurate solubility data [1].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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